N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide

• IUPAC Name: N-(2-benzyl-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazol-8-yl)butanamide
• InChI: InChI=1S/C21H24N4O/c1-2-6-21(26)22-17-9-10-19-18(13-17)23-20-15-24(11-12-25(19)20)14-16-7-4-3-5-8-16/h3-5,7-10,13H,2,6,11-12,14-15H2,1H3,(H,22,26)
• InChI Key: GCHHUCXBWCBDIP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=C(C=C1)N3CCN(CC3=N2)CC4=CC=CC=C4
• Molecular Formula: C21H24N4O
• Molecular Weight: 348.4 g/mol

Description

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide, commonly known as Benzylbutylnitrosamine (BBN), is a chemical compound that has been widely used in scientific research to induce bladder cancer in laboratory animals. BBN was first synthesized in the 1960s and has since been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The exact mechanism of action of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide in inducing bladder cancer is not fully understood. However, it is believed that N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide acts as a DNA-damaging agent and induces mutations in the bladder epithelial cells. The mutations lead to the formation of cancerous cells and the development of bladder cancer.
Biochemical and Physiological Effects:
N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide has been shown to induce oxidative stress and inflammation in the bladder epithelial cells. The compound also alters the expression of genes involved in the regulation of cell proliferation and apoptosis. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer in laboratory animals closely mimics the human disease and can be used to study the biochemical and physiological effects of bladder cancer.

Advantages and Limitations for Lab Experiments

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer in laboratory animals is a widely used model for studying the pathogenesis and treatment of human bladder cancer. The advantages of using N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide include its relatively simple synthesis, low cost, and ability to closely mimic the human disease. However, the limitations of using N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide include its toxicity and potential carcinogenicity, which require strict safety precautions when handling the compound.

Future Directions

There are several future directions for the use of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide in scientific research. One area of research is the development of new drugs for the treatment of bladder cancer. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer in laboratory animals can be used to test the efficacy of new drugs in treating the disease. Another area of research is the identification of biomarkers for the early detection of bladder cancer. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer in laboratory animals can be used to study the changes in gene expression and protein levels that occur during the development of the disease. Finally, N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer in laboratory animals can be used to study the role of environmental factors in the development of bladder cancer, such as exposure to carcinogens in the workplace or in the environment.

Synthesis Methods

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide can be synthesized by reacting benzylamine with butyronitrile in the presence of nitrous acid. The resulting compound is then purified by recrystallization to obtain pure N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide. The synthesis of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide is relatively simple and inexpensive, making it an ideal compound for laboratory experiments.

Scientific Research Applications

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide has been extensively used in scientific research to induce bladder cancer in laboratory animals. The compound is administered orally or through the drinking water of animals, and the animals are monitored for the development of bladder cancer. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)butanamide-induced bladder cancer is a widely used model for studying the pathogenesis and treatment of human bladder cancer.